Cas no 76143-33-4 (5-(Methoxycarbonyl)-2-nitrobenzoic Acid)

• Product Name: 5-(Methoxycarbonyl)-2-nitrobenzoic Acid
• CAS No: 76143-33-4
• MF: C₉H₇NO₆
• MW: 225.154982805252
• MDL: MFCD08690063
• CID: 561022
• Update Time: 2025-07-29

5-(Methoxycarbonyl)-2-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(Methoxycarbonyl)-2-nitrobenzoic acid
• 1,3-Benzenedicarboxylic acid, 4-nitro-1-methyl ester
• 2-Nitro-5-methoxycarbonyl benzoic acid
• 5-methoxycarbonyl-2-nitrobenzoic acid
• 2-Nitro-5-methoxycarbonyl benzoic acid
• Methyl 3-carboxy-4-nitrobenzoate
• MJSJVFTZSILELE-UHFFFAOYSA-N
• 5-Methoxycarbonyl-2-nitrobenzoicacid
• 1835AC
• 2-Nitro-5-methoxycarbonylbenzoic acid
• TRA0048702
• 5-methoxycarbonyl-2-nitro-benzoic acid
• 5-(Methoxycarbonyl)-2-nitrobenzoicAcid
• SY005793
• AK-8
• 5-(Methoxycarbonyl)-2-nitrobenzoic Acid

• MDL： MFCD08690063
• Inchi： 1S/C9H7NO6/c1-16-9(13)5-2-3-7(10(14)15)6(4-5)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： MJSJVFTZSILELE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.4
• Topological Polar Surface Area: 109

Experimental Properties

• Flash Point: 219.449℃
• PSA: 109.42000
• LogP: 1.60280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives